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Cat. No.: B193619

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABZ-amine, chemically known as 5-(Propylsulfanyl)-1H-benzimidazol-2-amine, is a primary
amine derivative of the benzimidazole class of compounds. It is recognized primarily as a
metabolite and a significant impurity of Albendazole, a broad-spectrum anthelmintic agent. The
core structure of ABZ-amine is the 2-aminobenzimidazole scaffold, a privileged
pharmacophore in medicinal chemistry known for its diverse biological activities. This guide
provides a comprehensive overview of the chemical structure, synthesis, and known biological
context of ABZ-amine, with a focus on its relationship with key signaling pathways.

Chemical Structure and Properties

ABZ-amine is characterized by a benzimidazole ring system with a propylthio group at the 5-
position and an amino group at the 2-position.

Chemical Structure:

Table 1: Physicochemical Properties of ABZ-amine
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Property Value Reference

5-(Propylsulfanyl)-1H-
IUPAC Name ( ) p'y Y ) [1]
benzimidazol-2-amine

Amino albendazole,
Synonyms _ [1][2]
Albendazole Impurity A

CAS Number 80983-36-4 [11[2]
Molecular Formula C10H13NsS [1112]
Molecular Weight 207.30 g/mol [1][2]
Appearance Off-White to Light Brown Solid [3]
Melting Point 168-171°C [3]
LogP 2.57730 [4]

Biological Activity and Quantitative Data

While specific biological activity data for ABZ-amine is limited, its core structure, 2-
aminobenzimidazole, is a well-established pharmacophore. Derivatives of 2-
aminobenzimidazole have been shown to exhibit a wide range of biological activities, including
the inhibition of key signaling pathways involved in cancer and inflammation.

One available quantitative measure for ABZ-amine (referred to as ABZ-NHz2) comes from an
immunoassay, indicating its potential for detection and quantification in biological matrices.

Table 2: Quantitative Biological Data for ABZ-amine

Assay Type Target Value Reference

Immunoassay ABZ-NH:2 ICs0: 10.5 ng/mL [5]

Potential Signaling Pathway Interactions

Derivatives of the 2-aminobenzimidazole scaffold have been reported to interact with several
critical signaling pathways, including the Vascular Endothelial Growth Factor Receptor 2
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(VEGFR-2) and Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1)
pathways.

VEGFR-2 Signaling Pathway

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a
critical process in tumor growth and metastasis. Inhibition of the VEGFR-2 signaling cascade is
a well-established strategy in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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